Cas no 1537986-28-9 (Pyrazolo[1,5-a]pyrimidine-3-methanamine, 4,5,6,7-tetrahydro-)

• Product Name: Pyrazolo[1,5-a]pyrimidine-3-methanamine, 4,5,6,7-tetrahydro-
• CAS No: 1537986-28-9
• MF: C₇H₁₂N₄
• MW: 152.196980476379
• CID: 6431975
• PubChem ID: 136308217
• Update Time: 2025-05-26

Pyrazolo[1,5-a]pyrimidine-3-methanamine, 4,5,6,7-tetrahydro- Chemical and Physical Properties

Names and Identifiers

• Pyrazolo[1,5-a]pyrimidine-3-methanamine, 4,5,6,7-tetrahydro-
• 1537986-28-9
• EN300-701529
• (4,5,6,7-TETRAHYDROPYRAZOLO[1,5-A]PYRIMIDIN-3-YLMETHYL)AMINE
• {4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-3-yl}methanamine

• Inchi： 1S/C7H12N4/c8-4-6-5-10-11-3-1-2-9-7(6)11/h5,9H,1-4,8H2
• InChI Key： UYEZZVFQLJFXSF-UHFFFAOYSA-N
• SMILES： C12=C(CN)C=NN1CCCN2

Computed Properties

• Exact Mass: 152.106196400g/mol
• Monoisotopic Mass: 152.106196400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 55.9Ų

Experimental Properties

• Density: 1.44±0.1 g/cm3(Predicted)
• Boiling Point: 361.2±30.0 °C(Predicted)
• pka: 9.12±0.29(Predicted)

Additional information on Pyrazolo[1,5-a]pyrimidine-3-methanamine, 4,5,6,7-tetrahydro-

Recent Advances in Pyrazolo[1,5-a]pyrimidine-3-methanamine, 4,5,6,7-tetrahydro- (CAS: 1537986-28-9) Research

Pyrazolo[1,5-a]pyrimidine-3-methanamine, 4,5,6,7-tetrahydro- (CAS: 1537986-28-9) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its role as a key scaffold in the development of novel kinase inhibitors, particularly targeting diseases such as cancer and inflammatory disorders. This research brief synthesizes the latest findings and advancements related to this compound, providing a comprehensive overview of its chemical properties, biological activities, and potential clinical applications.

The compound's unique structure, featuring a pyrazolo[1,5-a]pyrimidine core with a tetrahydro modification, confers distinct pharmacological properties. Researchers have explored its ability to modulate various signaling pathways, including those involving protein kinases such as JAK, ALK, and CDK. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of Pyrazolo[1,5-a]pyrimidine-3-methanamine exhibit potent inhibitory activity against JAK2, a kinase implicated in myeloproliferative neoplasms. The study highlighted the compound's high selectivity and favorable pharmacokinetic profile, making it a promising candidate for further preclinical development.

In addition to its kinase inhibitory properties, recent investigations have explored the compound's potential in targeting G protein-coupled receptors (GPCRs). A preprint article from BioRxiv (2024) reported that Pyrazolo[1,5-a]pyrimidine-3-methanamine derivatives show affinity for certain serotonin receptors, suggesting possible applications in neuropsychiatric disorders. The study employed molecular docking and in vitro assays to validate these interactions, paving the way for future structure-activity relationship (SAR) studies.

Another area of active research involves the optimization of synthetic routes for Pyrazolo[1,5-a]pyrimidine-3-methanamine. A recent publication in Organic Process Research & Development (2023) detailed a scalable and cost-effective synthesis method, addressing previous challenges related to yield and purity. The new protocol utilizes a one-pot cascade reaction, significantly improving the efficiency of production while maintaining high enantiomeric purity, which is critical for pharmaceutical applications.

Looking ahead, the compound's versatility as a pharmacophore continues to inspire innovative research. Ongoing clinical trials are evaluating its derivatives in oncology, with preliminary results indicating manageable toxicity profiles and encouraging efficacy signals. Furthermore, computational studies are increasingly being employed to design next-generation analogs with enhanced target specificity and reduced off-target effects. As the body of evidence grows, Pyrazolo[1,5-a]pyrimidine-3-methanamine, 4,5,6,7-tetrahydro- is poised to play a pivotal role in the development of next-generation therapeutics.